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Compound of Interest

Compound Name: Hydroxy-PEG4-CH2COOH

Cat. No.: B1673975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Hydroxy-PEG4-
CH2COOH (CAS No: 70678-95-4), a hydrophilic linker commonly utilized in the development of

Proteolysis Targeting Chimeras (PROTACs) and other bioconjugation applications. Adherence

to these guidelines is crucial for ensuring laboratory safety and maintaining the integrity of

experimental outcomes.

Chemical Identification and Properties
Hydroxy-PEG4-CH2COOH is a polyethylene glycol (PEG) derivative containing a terminal

hydroxyl group and a carboxylic acid group, separated by a tetra-ethylene glycol spacer. This

structure imparts hydrophilicity, which can improve the solubility and pharmacokinetic

properties of the molecules it is incorporated into.
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Property Value

IUPAC Name
2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)acetic

acid

CAS Number 70678-95-4

Molecular Formula C10H20O7

Molecular Weight 252.26 g/mol

Appearance Colorless to light yellow liquid

Density Approximately 1.195 g/cm³

Solubility Soluble in water and most organic solvents

Purity Typically ≥95%

Hazard Identification and Toxicological Profile
While specific LD50 and LC50 values for Hydroxy-PEG4-CH2COOH are not readily available

in the public domain, the compound is classified under the Globally Harmonized System (GHS)

with the following hazards. Researchers should handle this chemical with the appropriate

precautions as outlined in the subsequent sections.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure (Respiratory

system)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

GHS Pictograms:

alt text

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are essential to minimize exposure and ensure a safe laboratory

environment.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors or aerosols.

Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted for any new procedure. The following PPE is

recommended for handling Hydroxy-PEG4-CH2COOH:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Gloves should be

inspected prior to use and replaced immediately if contaminated, punctured, or torn.

Skin and Body Protection: A laboratory coat should be worn at all times. For larger quantities

or in case of a potential splash hazard, additional protective clothing such as an apron or

coveralls may be necessary.

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.
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Personal Protective Equipment (PPE) Protocol

Entering Lab Area
Handling Hydroxy-PEG4-CH2COOH

Wear Chemical
Safety Goggles

Wear Nitrile or
Neoprene Gloves

Wear a
Laboratory Coat

Is there a risk of
inhalation or aerosolization?

Use NIOSH-approved
Respirator

Yes

Proceed with
Experiment

No

Click to download full resolution via product page

Caption: Recommended PPE workflow for handling Hydroxy-PEG4-CH2COOH.
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Storage and Stability
To ensure the stability and integrity of Hydroxy-PEG4-CH2COOH, the following storage

conditions are recommended:

Temperature: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For

long-term storage, it is advisable to store at -20°C to 4°C.

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

Light and Moisture: Protect from light and moisture to prevent degradation.

Accidental Release and First Aid Measures
Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth).

Collect: Collect the absorbed material into a suitable, labeled container for disposal.

Clean: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the

cleaning materials for disposal.
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Spill Response Protocol

Spill of
Hydroxy-PEG4-CH2COOH

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into Labeled Container

Clean Spill Area

Dispose of Waste
According to Regulations

Report Incident to
Safety Officer

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a spill.
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First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols
The following are generalized protocols for the use of Hydroxy-PEG4-CH2COOH in common

laboratory applications. Researchers should optimize these protocols for their specific

experimental needs.

General Protocol for Bioconjugation (e.g., Amine
Coupling)
This protocol describes the activation of the carboxylic acid group of Hydroxy-PEG4-
CH2COOH for conjugation to a primary amine on a target molecule.

Dissolution: Dissolve Hydroxy-PEG4-CH2COOH in an appropriate anhydrous solvent (e.g.,

DMF or DMSO).

Activation: Add 1.1-1.5 equivalents of a carbodiimide coupling agent (e.g., EDC or DCC) and

1.1-1.5 equivalents of an N-hydroxysuccinimide (NHS) ester or its sulfo- a nalog (Sulfo-NHS)

to the solution.

Incubation: Allow the activation reaction to proceed for 15-60 minutes at room temperature.

Conjugation: Add the activated linker solution to the amine-containing target molecule in a

suitable buffer (typically pH 7.2-8.5).
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Reaction: Allow the conjugation reaction to proceed for 2-4 hours at room temperature or

overnight at 4°C.

Purification: Purify the resulting conjugate using an appropriate method, such as dialysis,

size exclusion chromatography, or HPLC.

Amine Coupling Workflow

Hydroxy-PEG4-CH2COOH
EDC/NHS

Amine-containing Molecule

Activate Carboxylic Acid
(EDC/NHS)

Conjugate to
Primary Amine

Purify Conjugate
(e.g., HPLC, SEC)

Purified
Bioconjugate

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Hydroxy-PEG4-CH2COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673975#hydroxy-peg4-ch2cooh-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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